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Compound of Interest

Compound Name: Ethyl 2-bromopropionate-d3

Cat. No.: B15553702

Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like Ethyl 2-bromopropionate-d3 is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, step-by-step

information for the safe disposal of this compound, ensuring the protection of personnel and

the environment. Due to its classification as a halogenated organic compound, specific

procedures must be followed.

Immediate Safety and Handling for Disposal
Before beginning any disposal preparation, ensure you are in a well-ventilated area, preferably

a chemical fume hood, and are wearing appropriate personal protective equipment (PPE). This

includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat.

Key Disposal Principles:

Professional Disposal is Mandatory: Ethyl 2-bromopropionate-d3 must be disposed of

through a licensed and certified hazardous waste disposal company.[1][2][3] On-site

chemical neutralization is not recommended due to the hazardous nature of the substance

and its potential reaction byproducts.
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Segregation is Crucial: This compound is a halogenated organic waste. It is imperative to

collect and store it separately from non-halogenated chemical waste.[4] Mixing these waste

streams can lead to dangerous reactions and will likely increase disposal costs, as the entire

mixture would need to be treated as the more hazardous halogenated waste.[5]

Use Original or Designated Containers: Whenever possible, store waste Ethyl 2-
bromopropionate-d3 in its original container.[1] If this is not feasible, use a clearly labeled,

compatible container designated for halogenated organic waste. The container must be in

good condition, with a secure, tight-fitting lid to prevent leaks or the escape of vapors.[6]

Clear and Accurate Labeling: All waste containers must be accurately labeled with the full

chemical name, "Ethyl 2-bromopropionate-d3," and appropriate hazard symbols (e.g.,

flammable, corrosive, toxic).

Quantitative Data and Chemical Properties
The following table summarizes the key chemical and safety data for Ethyl 2-bromopropionate,

which are essential for its proper handling and disposal classification. The deuterated form (d3)

will have nearly identical properties in this context.
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Property Value Citation(s)

Chemical Formula C₅H₆D₃BrO₂ [7]

Molecular Weight ~184.05 g/mol [7]

Appearance Liquid [3]

UN Number

UN 1992 (Flammable liquid,

toxic, n.o.s.) or UN 2920

(Corrosive liquid, flammable,

n.o.s.)

[2][8]

Hazard Classifications

Flammable Liquid (Category

3), Skin Corrosion/Irritation,

Serious Eye Damage, Acute

Toxicity (if swallowed)

[8][9][10]

Disposal Recommendation

Incineration in a chemical

incinerator with afterburner

and scrubber

[2][3]

Step-by-Step Disposal Workflow
The logical flow for the proper disposal of Ethyl 2-bromopropionate-d3 is outlined below. This

process ensures safety and compliance at each stage, from the point of generation to final

disposal.
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Ethyl 2-bromopropionate-d3 Disposal Workflow

Waste Generation
(Ethyl 2-bromopropionate-d3)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as
Halogenated Organic Waste

Store in a Labeled,
Sealed, and Compatible Container

Store in a Designated
Hazardous Waste Accumulation Area

Arrange for Pickup by a
Licensed Waste Disposal Company

Final Disposal via
Controlled Incineration

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe disposal of Ethyl 2-
bromopropionate-d3.
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Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

immediately. Ensure the area is well-ventilated.

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill.[1][6] Do not use combustible materials like paper towels to

absorb the bulk of the spill.

Collect Absorbent Material: Carefully collect the absorbent material and place it into a

designated, labeled container for hazardous waste disposal.

Decontaminate the Area: Clean the spill area with soap and water, collecting the cleaning

materials for disposal as hazardous waste.

Report the Spill: Report the incident to your institution's Environmental Health and Safety

(EHS) department.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Ethyl 2-bromopropionate-d3, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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